Cas no 110012-19-6 (27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI))

27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI) structure
110012-19-6 structure
Product Name:27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI)
CAS No:110012-19-6
MF:C29H48O
MW:412.690829277039
CID:144800
Update Time:2024-01-25

27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI)
    • Jaspisterol
    • (25E)-25-Ethylidene-27-norergost-5-en-3β-ol
    • 27-Norergost-5-en-3-ol, 25-ethylidene-, (3β,25E)- (9CI)
    • Inchi: 1S/C29H48O/c1-7-19(2)20(3)8-9-21(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h7,10,20-21,23-27,30H,8-9,11-18H2,1-6H3/b19-7+/t20-,21+,23?,24?,25+,26?,27?,28?,29?/m0/s1
    • InChI Key: MMFZLVUIFVOBLE-VMRQAZKXSA-N
    • SMILES: C1C2(C)C(=CCC3C2CCC2(C)C3CC[C@@H]2[C@@H](CC[C@H](C)/C(/C)=C/C)C)CC(O)C1

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 412.371
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • PSA: 52.54
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